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For Researchers, Scientists, and Drug Development Professionals

Yttrium oxyorthosilicate (Y20(SiOa)), a prominent member of the rare-earth silicate family, has
garnered significant attention within the scientific community for its unique combination of
physical and chemical properties. This guide provides an in-depth analysis of the core chemical
characteristics of Y20(SiOa), often referred to as YSO, and its doped variants, which are pivotal
to its diverse applications, particularly in medical imaging and high-energy physics.

Core Chemical and Physical Properties

Yttrium oxyorthosilicate is a chemically stable and non-hygroscopic inorganic compound.[1] Its
properties can be tailored by doping with various rare-earth elements, most notably cerium
(Ce3*) and lutetium (Lu3*), leading to the widely used scintillator material, Lutetium-Yttrium
Oxyorthosilicate (LYSO).[2][3][4] The fundamental properties of undoped and doped Y20(SiOa4)
are summarized below.

Structural and Physical Characteristics

Y20(SiOa) crystallizes in a monoclinic system.[5][6] The fundamental building block of its
crystal structure is the silicon-oxygen tetrahedron (SiOa4)4~, where a central silicon atom is
covalently bonded to four oxygen atoms.[7][8] These tetrahedra are isolated from each other by
yttrium and oxygen ions.[5] The material is known for its high density and hardness, making it a
robust material for various applications.[1][2]
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Property Value Notes

Chemical Formula Y20(SiOa4) or Y2SiOs

Molar Mass 631.87 g/mol [9] For Y4012Sis

Crystal System Monoclinic[5][6] Space group C2/c[5]

Lattice Parameters a=12.5013 A, b = 6.7282 A[6]

Density 4.44 g/cm3 to 7.4 g/cm3[2] Varies with Lu content in LYSO
Melting Point ~2047 °C (2320 K)[2] For LYSO

Hardness Brittle and hard[2]

Solubility Insoluble in water[1]

Hygroscopicity Non-hygroscopic[1]

Optical and Scintillation Properties

The most significant application of Y20(SiOa4) stems from its excellent optical and scintillation
properties, especially when doped with activators like Ce3+. These properties are crucial for its
use in detectors for gamma radiation and in medical imaging techniques like Positron Emission
Tomography (PET).[3][4]

Property Value Notes
Refractive Index (n_D) 1.82[2] For LYSO
Peak Scintillation Wavelength 420 nm[1] For LYSO(Ce)
Emission Spectral Range 380-480 nm([1] For LYSO(Ce)
Decay Constant 40 ns[1] For LYSO(Ce)
Light Yield ~32,000 photons/MeV[1] For LYSO(Ce)

Experimental Protocols
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The synthesis of high-quality Y20(SiOa4) crystals and powders is critical for achieving the
desired properties. Several methods have been developed, with the solid-state reaction and
sol-gel methods being the most common.

Solid-State Reaction Method

This is a conventional and widely used method for preparing polycrystalline Y20(SiOa).
Methodology:

e Precursor Selection: High-purity yttrium oxide (Y203) and silicon dioxide (SiOz) powders are
used as the primary precursors. For doped variants, a corresponding rare-earth oxide (e.qg.,
Ce02) is added.

» Stoichiometric Mixing: The precursor powders are weighed in stoichiometric amounts and
thoroughly mixed. This can be done using a mortar and pestle or a ball milling process to
ensure homogeneity.

o Calcination: The mixed powder is then subjected to high-temperature calcination in a
furnace. The temperature is typically raised to 1200-1400 °C for several hours.[10] The use
of a fluxing agent, such as LiF, can lower the reaction temperature and improve the
crystallinity of the final product.[10]

e Cooling and Grinding: After calcination, the furnace is cooled down to room temperature. The
resulting product is then ground into a fine powder.

o Characterization: The synthesized powder is characterized using techniques like X-ray
Diffraction (XRD) to confirm the crystal phase and purity, and Scanning Electron Microscopy
(SEM) to analyze the morphology.
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Key Properties of Y20(SiO4):Ce (LYSO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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